Cas no 2639463-27-5 (5-{1-(benzyloxy)carbonylazetidin-3-yl}-1,3,4-thiadiazole-2-carboxylic acid)
5-{1-(benzyloxy)carbonylazetidin-3-yl}-1,3,4-thiadiazole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2639463-27-5
- EN300-27782758
- 5-{1-[(benzyloxy)carbonyl]azetidin-3-yl}-1,3,4-thiadiazole-2-carboxylic acid
- 5-{1-(benzyloxy)carbonylazetidin-3-yl}-1,3,4-thiadiazole-2-carboxylic acid
-
- Inchi: 1S/C14H13N3O4S/c18-13(19)12-16-15-11(22-12)10-6-17(7-10)14(20)21-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,18,19)
- InChI Key: XVNQFBXVPIISIM-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=NN=C1C1CN(C(=O)OCC2C=CC=CC=2)C1
Computed Properties
- Exact Mass: 319.06267708g/mol
- Monoisotopic Mass: 319.06267708g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 424
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 121Ų
5-{1-(benzyloxy)carbonylazetidin-3-yl}-1,3,4-thiadiazole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27782758-1g |
5-{1-[(benzyloxy)carbonyl]azetidin-3-yl}-1,3,4-thiadiazole-2-carboxylic acid |
2639463-27-5 | 1g |
$1272.0 | 2023-09-09 | ||
| Enamine | EN300-27782758-5g |
5-{1-[(benzyloxy)carbonyl]azetidin-3-yl}-1,3,4-thiadiazole-2-carboxylic acid |
2639463-27-5 | 5g |
$3687.0 | 2023-09-09 | ||
| Enamine | EN300-27782758-10g |
5-{1-[(benzyloxy)carbonyl]azetidin-3-yl}-1,3,4-thiadiazole-2-carboxylic acid |
2639463-27-5 | 10g |
$5467.0 | 2023-09-09 | ||
| Enamine | EN300-27782758-0.05g |
5-{1-[(benzyloxy)carbonyl]azetidin-3-yl}-1,3,4-thiadiazole-2-carboxylic acid |
2639463-27-5 | 95.0% | 0.05g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-27782758-0.1g |
5-{1-[(benzyloxy)carbonyl]azetidin-3-yl}-1,3,4-thiadiazole-2-carboxylic acid |
2639463-27-5 | 95.0% | 0.1g |
$1119.0 | 2025-03-19 | |
| Enamine | EN300-27782758-0.25g |
5-{1-[(benzyloxy)carbonyl]azetidin-3-yl}-1,3,4-thiadiazole-2-carboxylic acid |
2639463-27-5 | 95.0% | 0.25g |
$1170.0 | 2025-03-19 | |
| Enamine | EN300-27782758-0.5g |
5-{1-[(benzyloxy)carbonyl]azetidin-3-yl}-1,3,4-thiadiazole-2-carboxylic acid |
2639463-27-5 | 95.0% | 0.5g |
$1221.0 | 2025-03-19 | |
| Enamine | EN300-27782758-1.0g |
5-{1-[(benzyloxy)carbonyl]azetidin-3-yl}-1,3,4-thiadiazole-2-carboxylic acid |
2639463-27-5 | 95.0% | 1.0g |
$1272.0 | 2025-03-19 | |
| Enamine | EN300-27782758-2.5g |
5-{1-[(benzyloxy)carbonyl]azetidin-3-yl}-1,3,4-thiadiazole-2-carboxylic acid |
2639463-27-5 | 95.0% | 2.5g |
$2492.0 | 2025-03-19 | |
| Enamine | EN300-27782758-5.0g |
5-{1-[(benzyloxy)carbonyl]azetidin-3-yl}-1,3,4-thiadiazole-2-carboxylic acid |
2639463-27-5 | 95.0% | 5.0g |
$3687.0 | 2025-03-19 |
5-{1-(benzyloxy)carbonylazetidin-3-yl}-1,3,4-thiadiazole-2-carboxylic acid Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 5-{1-(benzyloxy)carbonylazetidin-3-yl}-1,3,4-thiadiazole-2-carboxylic acid
5-{1-(Benzyloxy)Carbonylazetidin-3-yl}-1,3,4-Thiadiazole-2-Carboxylic Acid: A Comprehensive Overview
5-{1-(Benzyloxy)Carbonylazetidin-3-yl}-1,3,4-Thiadiazole-2-Carboxylic Acid is a complex organic compound with the CAS number 2639463-27-5. This compound belongs to the class of thiadiazole derivatives, which have garnered significant attention in the fields of pharmacology, materials science, and organic synthesis due to their unique chemical properties and potential applications.
The molecular structure of this compound is characterized by a thiadiazole ring system, which is a five-membered heterocyclic structure containing one sulfur atom and two nitrogen atoms. Attached to this core is a benzyloxycarbonylazetidine group, which introduces additional functional groups that enhance the compound's reactivity and versatility. The presence of the carboxylic acid group further contributes to its chemical diversity, making it a valuable substrate for various synthetic transformations.
Recent studies have highlighted the potential of thiadiazole derivatives in drug discovery, particularly in the development of antimicrobial agents, anti-inflammatory drugs, and anticancer therapeutics. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that certain thiadiazole-containing compounds exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways, suggesting their potential as novel therapeutic agents.
In terms of synthesis, 5-{1-(Benzyloxy)Carbonylazetidin-3-yl}-1,3,4-Thiadiazole-2-Carboxylic Acid can be prepared through a multi-step process involving the coupling of thiadiazole derivatives with azetidine-containing precursors. The use of advanced catalytic systems and green chemistry principles has enabled more efficient and environmentally friendly syntheses of such compounds, aligning with current trends in sustainable chemical manufacturing.
The compound's unique electronic properties also make it a promising candidate for applications in organic electronics and material science. For example, studies in *Advanced Materials* have shown that thiadiazole-based materials exhibit excellent charge transport properties, making them suitable for use in organic light-emitting diodes (OLEDs) and flexible electronics.
Furthermore, the presence of the benzyloxycarbonyl group introduces steric and electronic effects that can be exploited in designing bioactive molecules. This group also facilitates further functionalization through reactions such as hydrolysis or substitution, enabling the creation of derivative compounds with tailored properties.
From an analytical standpoint, modern techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in elucidating the structural details of this compound. These insights are crucial for understanding its behavior in different chemical environments and for optimizing its synthesis and application.
In conclusion, 5-{1-(Benzyloxy)Carbonylazetidin-3-yl}-1,3,4-Thiadiazole-2-Carboxylic Acid represents a fascinating example of how complex organic molecules can be designed and synthesized to address diverse scientific challenges. With ongoing advancements in synthetic chemistry and materials science, this compound holds immense potential for driving innovation across multiple disciplines.
2639463-27-5 (5-{1-(benzyloxy)carbonylazetidin-3-yl}-1,3,4-thiadiazole-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)